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Compound of Interest

Compound Name: Tmp269

Cat. No.: B612171 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Tmp269 is a potent and highly selective inhibitor of class IIa histone deacetylases

(HDACs), specifically targeting HDAC4, HDAC5, HDAC7, and HDAC9.[1][2][3][4] These

enzymes play a crucial role in regulating gene expression by removing acetyl groups from

histone and non-histone proteins, which typically leads to transcriptional repression.[5][6] By

selectively inhibiting class IIa HDACs, Tmp269 serves as a valuable chemical probe to

investigate the biological functions of these enzymes and as a potential therapeutic agent in

various diseases, including cancer and neurological disorders.[5][7][8][9] This document

provides detailed protocols for the preparation of Tmp269 stock solutions and its application in

common experimental workflows.

Quantitative Data Summary
The physicochemical and inhibitory properties of Tmp269 are summarized below.
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Property Value References

Molecular Weight 514.52 g/mol [1][4][10]

Chemical Formula C25H21F3N4O3S [1][4][10]

CAS Number 1314890-29-3 [1][2][4]

Appearance White solid [4]

IC50 (HDAC4) 126 - 157 nM [1][2][3][4]

IC50 (HDAC5) 80 - 97 nM [1][2][3][4]

IC50 (HDAC7) 36 - 43 nM [1][2][3][4]

IC50 (HDAC9) 19 - 23 nM [1][2][3][4]

Experimental Protocols
Preparation of Tmp269 Stock Solution
Materials:

Tmp269 powder

Dimethyl sulfoxide (DMSO), anhydrous/hygroscopic

Sterile microcentrifuge tubes or vials

Vortex mixer

Optional: Sonicator or water bath

Protocol:

Determine Required Concentration: Before starting, decide on the desired stock

concentration. A concentration of 10 mM is common for in vitro use. For cell-based assays, it

is recommended to prepare a stock solution that is at least 1000-fold more concentrated

than the final working concentration to minimize the solvent's effect on the cells.[10]
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Weigh Tmp269: Carefully weigh the required amount of Tmp269 powder in a sterile

microcentrifuge tube.

Add Solvent: Add the appropriate volume of high-quality, anhydrous DMSO to the powder.

Moisture-absorbing DMSO can reduce the solubility of Tmp269.[1]

Example for 10 mM Stock: To prepare a 10 mM stock solution, dissolve 1 mg of Tmp269
in 0.194 mL of DMSO.[4]

Dissolve: Vortex the solution thoroughly until the powder is completely dissolved. If

necessary, gentle warming in a 37°C water bath or brief sonication can aid dissolution.[10]

[11]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C.

Solubility and Storage Guidelines
Solvent

Max
Concentration

Storage
(Powder)

Storage
(Solution)

References

DMSO

93-100 mg/mL

(180.75-194.35

mM)

-20°C (≥ 4 years)
-20°C (1 year);

-80°C (2 years)
[1][2][3][10]

Ethanol

~2 mg/mL

(Heating

recommended)

Not

Recommended
[3][10]

Water
Insoluble or

slightly soluble

Not

Recommended
[10]

Note:Always use fresh, anhydrous DMSO for the best results. The stability of the DMSO stock

solution can vary; one source suggests it is stable for 6 months at -20°C.[4] For in vivo studies,

specific formulations involving PEG300, Tween-80, and saline are required.[1][2]

Signaling Pathway and Experimental Workflow
Diagrams
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The following diagrams illustrate the mechanism of action of Tmp269 and a typical workflow for

its use in cell-based assays.

Tmp269 Mechanism of Action
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Caption: Tmp269 inhibits Class IIa HDACs, preventing histone deacetylation and altering gene

expression.
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Typical In Vitro Experimental Workflow

5. Downstream Analysis

1. Prepare Tmp269
Stock Solution (e.g., 10 mM in DMSO)
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(e.g., MOLM-13, HEK-293T)
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(e.g., 24-48 hours)

Cell Viability
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(Flow Cytometry)

Protein Expression
(Western Blot)
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Caption: A standard workflow for assessing the effects of Tmp269 on cultured cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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